3-(2-Naphthalen-2-yl-2-oxo-ethylidene)-3,4-dihydro-1H-quinoxalin-2-one

• IUPAC Name: 3-[(Z)-2-hydroxy-2-naphthalen-2-ylethenyl]-1H-quinoxalin-2-one
• InChI: InChI=1S/C20H14N2O2/c23-19(15-10-9-13-5-1-2-6-14(13)11-15)12-18-20(24)22-17-8-4-3-7-16(17)21-18/h1-12,23H,(H,22,24)/b19-12-
• InChI Key: BDYQJCDIUYYWOZ-UNOMPAQXSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C(=CC3=NC4=CC=CC=C4NC3=O)O
• Isomeric SMILES: C1=CC=C2C=C(C=CC2=C1)/C(=C/C3=NC4=CC=CC=C4NC3=O)/O
• Molecular Formula: C20H14N2O2
• DSSTOX Substance ID: DTXSID60694363
• Molecular Weight: 314.3 g/mol
• CAS RN: 273196-12-6

Description

3-(2-Naphthalen-2-yl-2-oxo-ethylidene)-3,4-dihydro-1H-quinoxalin-2-one, commonly referred to as 2-NQO, is a heterocyclic compound with a wide range of applications in the scientific community. It is a member of the quinoxaline family, which is composed of fused aromatic rings, and is typically found in the form of an off-white powder. 2-NQO has been studied extensively in the past few decades due to its unique properties, and has been found to be a useful tool for the synthesis of a variety of compounds, as well as for the study of biological mechanisms.

Scientific Research Applications

2-NQO has been used in a variety of scientific research applications, including organic synthesis, medicinal chemistry, and biochemistry. In the field of organic synthesis, 2-NQO has been used as a starting material for the synthesis of a variety of heterocyclic compounds, including quinoxalines, quinolines, and indoles. In the field of medicinal chemistry, 2-NQO has been used as a starting material for the synthesis of a variety of pharmaceuticals, including anti-tumor agents and anti-inflammatory drugs. In the field of biochemistry, 2-NQO has been used in the study of enzyme-catalyzed reactions, as well as in the study of metabolic pathways.

Mechanism of Action

The mechanism of action of 2-NQO is not entirely understood, but it is believed to act as an inhibitor of certain enzymes, including cytochrome P450 enzymes. This inhibition of enzymes results in a decrease in the production of certain compounds, such as fatty acids and cholesterol, which can lead to a variety of physiological effects.
Biochemical and Physiological Effects
2-NQO has been found to have a variety of biochemical and physiological effects, including inhibition of the enzyme cytochrome P450, inhibition of fatty acid synthesis, and inhibition of cholesterol synthesis. In addition, 2-NQO has been found to have anti-inflammatory, anti-tumor, and anti-oxidant activities.

Advantages and Limitations for Lab Experiments

2-NQO has several advantages for lab experiments. It is relatively easy to synthesize, and can be used as a starting material for the synthesis of a variety of compounds. In addition, 2-NQO has been found to have a variety of biochemical and physiological effects, making it a useful tool for studying biological mechanisms. However, 2-NQO also has some limitations for lab experiments. It is a relatively expensive compound, and it can be difficult to obtain in large quantities. In addition, 2-NQO is a relatively toxic compound, and should be handled with care.

Future Directions

There are a number of potential future directions for the study of 2-NQO. One potential area of research is the development of new synthetic methods for the synthesis of 2-NQO. Another potential area of research is the development of new pharmaceuticals based on the structure of 2-NQO. In addition, further research into the biochemical and physiological effects of 2-NQO could lead to the development of new therapeutic agents. Finally, further research into the mechanism of action of 2-NQO could lead to a better understanding of the biological mechanisms involved in various diseases.